Cas no 478256-12-1 ((E)-4-((4-nitrobenzylidene)amino)-5-(m-tolyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: (E)-4-((4-nitrobenzylidene)amino)-5-(m-tolyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 478256-12-1
• MF: C₁₆H₁₃N₅O₂S
• MW: 339.371721029282
• CID: 3050461
• PubChem ID: 6879148
• Update Time: 2025-04-21

(E)-4-((4-nitrobenzylidene)amino)-5-(m-tolyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• (E)-4-((4-nitrobenzylidene)amino)-5-(m-tolyl)-4H-1,2,4-triazole-3-thiol
• AKOS002178996
• STK568492
• 478256-12-1
• 4-((4-Nitrobenzylidene)amino)-5-(m-tolyl)-4H-1,2,4-triazole-3-thiol
• 5-(3-Methylphenyl)-4-((4-nitrobenzylidene)amino)-4H-1,2,4-triazole-3-thiol
• AKOS005493796
• 5-(3-methylphenyl)-4-{[(E)-(4-nitrophenyl)methylidene]amino}-4H-1,2,4-triazol-3-yl hydrosulfide
• 646-747-1
• 5-(3-methylphenyl)-4-{[(E)-(4-nitrophenyl)methylidene]amino}-2,4-dihydro-3H-1,2,4-triazole-3-thione

• Inchi： 1S/C16H13N5O2S/c1-11-3-2-4-13(9-11)15-18-19-16(24)20(15)17-10-12-5-7-14(8-6-12)21(22)23/h2-10H,1H3,(H,19,24)/b17-10+
• InChI Key： VYVJHMRECOROOI-LICLKQGHSA-N
• SMILES： S=C1NN=C(C2C=CC=C(C)C=2)N1/N=C/C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 339.07899585Da
• Monoisotopic Mass: 339.07899585Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 118Ų